2-(1,4-diazepan-1-ylcarbonyl)-6-(4-methoxyphenyl)-7-methylimidazo[1,2-a]pyrazin-8(7H)-one

• IUPAC Name: 2-(1,4-diazepane-1-carbonyl)-6-(4-methoxyphenyl)-7-methylimidazo[1,2-a]pyrazin-8-one
• InChI: InChI=1S/C20H23N5O3/c1-23-17(14-4-6-15(28-2)7-5-14)13-25-12-16(22-18(25)20(23)27)19(26)24-10-3-8-21-9-11-24/h4-7,12-13,21H,3,8-11H2,1-2H3
• InChI Key: NBKIRNWHFGWSBY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CN2C=C(N=C2C1=O)C(=O)N3CCCNCC3)C4=CC=C(C=C4)OC
• Molecular Formula: C20H23N5O3
• Molecular Weight: 381.4 g/mol

Description

2-(1,4-diazepan-1-ylcarbonyl)-6-(4-methoxyphenyl)-7-methylimidazo[1,2-a]pyrazin-8(7H)-one is a useful research compound. Its molecular formula is C20H23N5O3 and its molecular weight is 381.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 381.18008961 g/mol and the complexity rating of the compound is 631. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Receptor Interaction and Computational Characterization

This compound's derivatives have been studied for their interaction with AT1 receptors and evaluated for their in vivo activity in pressor response in rats, indicating potential applications in angiotensin II antagonism. Computational modeling studies have also been conducted to determine molecular electrostatic potential values and correlate them with observed activities (Harmat et al., 1995).

Synthesis of New Benzimidazole Derivatives

Research has been conducted on the synthesis of new derivatives, including reactions with various compounds to produce diazepinone-benzimidazole derivatives. These compounds were evaluated for antibacterial and antifungal activity, suggesting potential in pharmaceutical development (El-Ablack, 2011).

Psychotropic Activity Screening

Derivatives of this compound have been synthesized and screened for psychotropic activity, with some showing strong CNS effects similar to diazepam. This indicates potential applications in the development of anesthetics or other CNS-targeting drugs (Dewald et al., 1977).

Chemiluminescence in Protic Solvents

Studies have explored the chemiluminescence emission of derivatives in mixtures of water and DMF, and MeOH and DMF under neutral conditions. This research indicates potential applications in biological and chemical luminescence studies (Teranishi et al., 1999).

Antiproliferative Effects on Cancer Cells

The synthesis of rigid analogs of this compound and their evaluation for antiproliferative activities against various cancer cell lines has been researched. This suggests its potential in cancer treatment, particularly melanoma (Kim et al., 2011).